Cas no 2137515-52-5 (7-(1-methoxypropyl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(1-methoxypropyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2137515-52-5
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6254356
• PubChem ID: 165478438
• Update Time: 2025-06-07

7-(1-methoxypropyl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(1-methoxypropyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 2137515-52-5
• 7-(1-methoxypropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
• EN300-1075641

• Inchi： 1S/C11H17NOS/c1-3-9(13-2)10-11-8(4-6-12-10)5-7-14-11/h5,7,9-10,12H,3-4,6H2,1-2H3
• InChI Key： QZKJMTUIVXGEIR-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)C(CC)OC

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 7-(1-methoxypropyl)-4H,5H,6H,7H-thieno2,3-cpyridine

Introduction to 7-(1-methoxypropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137515-52-5)

7-(1-methoxypropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine, identified by its Chemical Abstracts Service (CAS) number 2137515-52-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a 1-methoxypropyl side chain in its molecular structure introduces unique physicochemical properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 7-(1-methoxypropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine consists of a thiophene ring fused with a pyridine ring, creating a conjugated system that is highly favorable for electronic and steric interactions. This conjugation not only influences its electronic properties but also enhances its potential for binding to biological targets. The 1-methoxypropyl substituent contributes to the compound's lipophilicity, which is a critical factor in determining its absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics make it an intriguing subject for studying its pharmacokinetic behavior and potential therapeutic applications.

In recent years, there has been growing interest in thienopyridine derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that thienopyridines can exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses, making them candidates for treating chronic inflammatory diseases. Additionally, some thienopyridine derivatives have shown promise in anticancer research by interfering with key signaling pathways that drive tumor growth and progression. The structural features of 7-(1-methoxypropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine, particularly the thiophene-pyridine fusion and the 1-methoxypropyl group, position it as a potential lead compound for further medicinal chemistry optimization.

One of the most compelling aspects of this compound is its potential to modulate biological processes through selective binding to target proteins. The thiophene ring's ability to engage in hydrogen bonding and π-stacking interactions with biological macromolecules makes it an excellent scaffold for designing molecules with high affinity and specificity. Furthermore, the 1-methoxypropyl side chain can serve as a handle for further derivatization, allowing chemists to fine-tune the compound's properties to improve its pharmacological profile. This flexibility has already been exploited in several research endeavors aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 7-(1-methoxypropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine to biological targets with remarkable accuracy. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation. For example, molecular docking studies have suggested that this compound may interact with enzymes such as cyclooxygenase-2 (COX-2), which is implicated in pain and inflammation. Such insights provide a rational basis for designing targeted experiments to explore its therapeutic potential.

The synthesis of 7-(1-methoxypropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine presents an interesting challenge due to the complexity of its heterocyclic core. However， modern synthetic methodologies have made significant strides in facilitating the construction of such intricate structures. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define the thiophene-pyridine fusion. Additionally， protecting group strategies have been employed to ensure regioselective functionalization of the molecule at multiple sites. These advances have not only improved the efficiency of synthesis but also opened up new possibilities for structural diversification.

Evaluation of the pharmacological properties of 7-(1-methoxypropyl)-4H,5H-,6 H-,7 H-thieno[2 ,3 -c ]py rid ine has revealed several intriguing findings. In vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against COX-2 without significant toxicity at concentrations comparable to those observed with known anti-inflammatory agents. Furthermore， preliminary studies suggest that it may also interact with other targets involved in inflammatory pathways , such as lipoxygenase enzymes . These findings are particularly noteworthy given the increasing demand for alternative treatments that offer similar efficacy with improved safety profiles.

The potential therapeutic applications of this compound are broad and span multiple disease areas . In addition to its anti-inflammatory properties , there is growing evidence suggesting that thienopyridines may have neuroprotective effects . Studies on related derivatives have shown promise in models of neurodegenerative diseases such as Alzheimer's and Parkinson's . Given these findings , exploring the neurobiological activity of 7-(1 -meth oxy propyl ) -4 H , 5 H , 6 H , 7 H -th i en o [ 2 , 3 -c ] p y rid ine could open up new avenues for therapeutic intervention .

Another exciting aspect is the possibility of developing this compound into an orally bioavailable drug . The balance between lipophilicity provided by the 1 -meth oxy propyl group and polar functional groups within the molecule suggests good oral absorption characteristics . This would be advantageous from a clinical perspective , as oral formulations are generally more patient-friendly than injectable ones . Additionally , if further optimization leads to enhanced metabolic stability , this could extend its half-life and reduce dosing frequency.

As research continues to uncover new biological functions associated with thienopyridines , compounds like 7-(1 -meth oxy propyl ) -4 H , 5 H , 6 H , 7 H -th i en o [ 2 , 3 -c ] p y rid ine will undoubtedly play an important role in future drug development efforts . The combination of computational tools 、 synthetic methodologies 、 and pharmacological evaluations provides a robust framework for investigating their potential benefits across various therapeutic domains . With ongoing studies aimed at elucidating their mechanisms of action ， we can anticipate more refined applications tailored specifically toward addressing unmet medical needs.